Cas no 1361775-15-6 (5-(3,4-Dichlorophenyl)pyrimidine-2-methanol)

• Product Name: 5-(3,4-Dichlorophenyl)pyrimidine-2-methanol
• CAS No: 1361775-15-6
• MF: C₁₁H₈Cl₂N₂O
• MW: 255.10002040863
• CID: 4826773
• Update Time: 2025-11-06

5-(3,4-Dichlorophenyl)pyrimidine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dichlorophenyl)pyrimidine-2-methanol

• Inchi： 1S/C11H8Cl2N2O/c12-9-2-1-7(3-10(9)13)8-4-14-11(6-16)15-5-8/h1-5,16H,6H2
• InChI Key： XTZDESBZILAEIT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CN=C(CO)N=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 222
• XLogP3: 2.2
• Topological Polar Surface Area: 46

Additional information on 5-(3,4-Dichlorophenyl)pyrimidine-2-methanol

Recent Advances in the Study of 5-(3,4-Dichlorophenyl)pyrimidine-2-methanol (CAS: 1361775-15-6): A Promising Scaffold in Medicinal Chemistry

The compound 5-(3,4-Dichlorophenyl)pyrimidine-2-methanol (CAS: 1361775-15-6) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties. This pyrimidine derivative, characterized by a dichlorophenyl moiety and a hydroxymethyl group, has demonstrated potential as a key scaffold in the development of novel therapeutic agents. Recent studies have explored its applications in targeting various disease pathways, including inflammation, oncology, and infectious diseases, making it a compound of considerable interest for researchers in the chemical biology and pharmaceutical sectors.

One of the most notable advancements in the study of 5-(3,4-Dichlorophenyl)pyrimidine-2-methanol is its role as an inhibitor of specific kinase enzymes involved in inflammatory and oncogenic signaling. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in selectively inhibiting JAK2 kinases, which are critical in the pathogenesis of myeloproliferative disorders. The study utilized molecular docking and kinetic assays to elucidate the binding interactions of the compound with the kinase domain, revealing a unique binding mode that could inform the design of next-generation kinase inhibitors.

In addition to its kinase inhibitory properties, recent research has investigated the antimicrobial potential of 5-(3,4-Dichlorophenyl)pyrimidine-2-methanol. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of this compound exhibit potent activity against drug-resistant strains of Staphylococcus aureus. The study emphasized the role of the dichlorophenyl group in enhancing membrane permeability and disrupting bacterial cell wall synthesis, suggesting its utility in addressing the growing challenge of antibiotic resistance.

The synthetic accessibility of 5-(3,4-Dichlorophenyl)pyrimidine-2-methanol has also been a focus of recent investigations. A 2024 paper in Organic Process Research & Development detailed an optimized, scalable synthesis route that improves yield and reduces the use of hazardous reagents. This advancement is particularly significant for industrial applications, as it addresses the need for cost-effective and environmentally friendly production methods for this promising scaffold.

Despite these promising developments, challenges remain in the clinical translation of 5-(3,4-Dichlorophenyl)pyrimidine-2-methanol-based therapeutics. Pharmacokinetic studies have indicated moderate bioavailability, prompting ongoing research into prodrug strategies and formulation enhancements. Furthermore, the compound's potential off-target effects necessitate rigorous selectivity profiling in preclinical models. Collaborative efforts between academic and industrial researchers are expected to accelerate the optimization of this scaffold for therapeutic use.

In conclusion, 5-(3,4-Dichlorophenyl)pyrimidine-2-methanol (CAS: 1361775-15-6) represents a multifaceted tool in medicinal chemistry, with applications spanning kinase inhibition, antimicrobial therapy, and beyond. Its continued study holds promise for addressing unmet medical needs, particularly in areas such as oncology and infectious diseases. Future research directions may include the exploration of its synergy with existing therapeutics and the development of targeted delivery systems to enhance its clinical potential.